Cas no 17196-75-7 ((E)-3-amino-3-(4-methylphenyl)-2-propenenitrile)

• Product Name: (E)-3-amino-3-(4-methylphenyl)-2-propenenitrile
• CAS No: 17196-75-7
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 2924182
• Update Time: 2023-08-10

(E)-3-amino-3-(4-methylphenyl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-amino-3-(4-methylphenyl)-2-propenenitrile
• (E)-3-amino-3-(4-methylphenyl)prop-2-enenitrile
• (2E)-3-amino-3-(4-methylphenyl)prop-2-enenitrile

• Inchi： 1S/C10H10N2/c1-8-2-4-9(5-3-8)10(12)6-7-11/h2-6H,12H2,1H3/b10-6+
• InChI Key： AVWQBZGANBIJBI-UXBLZVDNSA-N
• SMILES： N/C(=C/C#N)/C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8